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Compound of Interest

Compound Name: 2-Fluorophenethyl alcohol

CAS No.: 50919-06-7

Cat. No.: B031086

Get Quote

Technical Profile: 2-Fluorophenethyl Alcohol
CAS: 50919-06-7 | Formula: C₈H₉FO | M.W.: 140.16 g/mol [1][2]

Executive Summary
2-Fluorophenethyl alcohol (2-FPEA) is a critical fluorinated building block in medicinal

chemistry and organic synthesis.[2] Structurally defined by a benzene ring substituted with a

fluorine atom at the ortho position and an ethyl alcohol chain, it serves as a bioisostere for

phenethyl alcohol. The introduction of the fluorine atom confers unique physicochemical

properties—specifically increased lipophilicity and metabolic stability—without significantly

altering the steric bulk of the molecule. This guide details the physicochemical profile, synthesis

protocols, and pharmaceutical utility of 2-FPEA, designed for researchers optimizing lead

compounds or synthesizing fluorinated analogs.

Chemical Identity & Physical Properties
2-FPEA presents as a colorless to light yellow liquid.[2] Its physical constants differ from the

non-fluorinated parent compound primarily due to the electronegativity of the fluorine atom,

which influences dipole moments and intermolecular hydrogen bonding.
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Table 1: Physicochemical Specifications

Property Value Source/Condition

CAS Number 50919-06-7 Registry

IUPAC Name 2-(2-Fluorophenyl)ethanol Official

Molecular Weight 140.16 g/mol Calculated

Boiling Point 72 °C @ 1 mmHg [1]

Boiling Point ~137 °C @ 20 mmHg (Est.) [2]

Density 1.13 g/mL @ 20 °C [2]

Refractive Index 1.51 [2]

Solubility
Soluble in EtOH, Et₂O, DCM;

Slightly soluble in water
Experimental

Flash Point 98 °C Closed Cup

Synthesis Protocols
Selection of Synthetic Route
Two primary routes exist for the synthesis of 2-FPEA. The choice depends on available starting

materials and scale.

Route A (Laboratory Standard): Reduction of 2-fluorophenylacetic acid. This is preferred for

gram-scale synthesis due to the stability of the solid acid precursor and mild reaction

conditions.

Route B (Industrial/Scale-up): Grignard reaction of 2-fluorobromobenzene with ethylene

oxide. This route is atom-economical but requires handling gaseous ethylene oxide.

Detailed Protocol: Reduction of 2-Fluorophenylacetic
Acid
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Objective: Synthesize 2-FPEA via hydride reduction. Precursor: 2-Fluorophenylacetic acid

(CAS: 451-82-1).

Reagents:

Lithium Aluminum Hydride (LiAlH₄) (1.0 M in THF)

Anhydrous Tetrahydrofuran (THF)[3]

Sodium Sulfate (Na₂SO₄)

2-Fluorophenylacetic acid[4]

Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and addition

funnel. Purge with Nitrogen (N₂).

Solvation: Dissolve 2-fluorophenylacetic acid (10.0 mmol) in anhydrous THF (20 mL). Cool

the solution to 0 °C using an ice bath.

Reduction: Cautiously add LiAlH₄ solution (15.0 mmol, 1.5 eq) dropwise via the addition

funnel over 20 minutes. Note: Gas evolution (H₂) will occur.

Reflux: Once addition is complete, remove the ice bath and warm to room temperature. Heat

to reflux (66 °C) for 3 hours to ensure complete reduction of the carboxylate.

Quench (Fieser Method): Cool to 0 °C. Carefully add:

0.6 mL Water

0.6 mL 15% NaOH solution

1.8 mL Water

Workup: Stir until a granular white precipitate forms (aluminum salts). Filter through a Celite

pad. Wash the pad with diethyl ether.
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Purification: Dry the combined organic filtrate over anhydrous Na₂SO₄. Concentrate under

reduced pressure. Purify the residue via vacuum distillation (bp 72 °C @ 1 mmHg) or flash

chromatography (Hexanes/EtOAc).

Synthesis Workflow Diagram
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Figure 1: Dual synthetic pathways for 2-Fluorophenethyl alcohol. Route A is preferred for

laboratory safety and ease of handling.

Reactivity & Pharmaceutical Applications[3][7]
The "Fluorine Effect" in Drug Design
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The ortho-fluorine substitution in 2-FPEA is not merely decorative; it serves specific medicinal

chemistry functions:

Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-

H bond. Placing fluorine at the ortho position blocks metabolic hydroxylation at this site, a

common clearance pathway for phenethyl scaffolds mediated by Cytochrome P450 enzymes

[3].

Conformational Bias: The gauche effect and electronic repulsion between the fluorine lone

pairs and the oxygen atom can lock the ethyl side chain into specific conformations,

potentially improving binding affinity to target receptors.

Acidity Modulation: The electron-withdrawing nature of fluorine (inductive effect, -I) slightly

increases the acidity of the alcohol proton compared to the non-fluorinated analog, altering

hydrogen bond donor capability.

Functionalization Pathways
2-FPEA serves as a versatile intermediate.[2] The hydroxyl group allows for conversion into

leaving groups (halides, tosylates) for nucleophilic substitution, or oxidation to carbonyls.
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Figure 2: Functionalization tree demonstrating the versatility of 2-FPEA as a divergent

intermediate.
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Analytical Characterization
Verification of the 2-fluoro isomer requires specific attention to the splitting patterns in Proton

NMR caused by Hydrogen-Fluorine (

H-

F) coupling.

Expected

H NMR Data (CDCl₃, 400 MHz):

Aromatic Region (7.0 – 7.4 ppm): 4H, multiplet. The symmetry is broken by the ortho-F.

Expect complex splitting due to

coupling (typically 7–10 Hz for ortho).

Hydroxymethyl (-CH₂-OH) (~3.85 ppm): 2H, triplet (

Hz).

Benzylic (-CH₂-Ar) (~2.95 ppm): 2H, triplet (

Hz). Note: This signal may show slight broadening or additional fine splitting due to long-
range coupling with the ortho-F.

Hydroxyl (-OH) (~1.8 ppm): Broad singlet, shift is concentration-dependent.

IR Spectrum:

O-H Stretch: Broad band at 3300–3400 cm⁻¹.

C-F Stretch: Strong band in the fingerprint region, typically 1000–1200 cm⁻¹.

Safety & Handling (SDS Summary)
Signal Word: Warning Hazard Statements:

H302: Harmful if swallowed.[5]
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[5]

Handling Protocols:

PPE: Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place. Keep container tightly closed.

Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for

reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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